2-(1H-benzimidazol-2-ylthio)-N,N-dimethylethanamine

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-N,N-dimethylethanamine
• InChI: InChI=1S/C11H15N3S/c1-14(2)7-8-15-11-12-9-5-3-4-6-10(9)13-11/h3-6H,7-8H2,1-2H3,(H,12,13)
• InChI Key: WYOUIGHZJRCQLW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCSC1=NC2=CC=CC=C2N1
• Molecular Formula: C11H15N3S
• DSSTOX Substance ID: DTXSID30274893
• Molecular Weight: 221.32 g/mol
• CAS No.: 7673-89-4

Description

2-(1H-benzimidazol-2-ylthio)-N,N-dimethylethanamine, also known as BZT, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. BZT belongs to the class of benzimidazole derivatives and has been studied for its ability to modulate the activity of neurotransmitters in the brain.

Mechanism of Action

2-(1H-benzimidazol-2-ylthio)-N,N-dimethylethanamine acts as a potent inhibitor of the dopamine and norepinephrine transporters, which are responsible for the reuptake of these neurotransmitters from the synaptic cleft. By blocking the transporters, this compound increases the levels of dopamine and norepinephrine in the brain, which can have beneficial effects on mood, motivation, and reward. This compound also acts as a substrate for the vesicular monoamine transporter, which is responsible for the storage of dopamine and norepinephrine in vesicles. This results in the release of these neurotransmitters into the synaptic cleft, further enhancing their effects.
Biochemical and Physiological Effects
This compound has been shown to have significant effects on the levels of dopamine and norepinephrine in the brain. These neurotransmitters play a crucial role in the regulation of mood, motivation, and reward, and their dysregulation has been linked to various neurological disorders. This compound has also been shown to increase the release of dopamine and serotonin in the brain, which can have beneficial effects on cognitive function and mood.

Advantages and Limitations for Lab Experiments

2-(1H-benzimidazol-2-ylthio)-N,N-dimethylethanamine has several advantages for lab experiments. It is a potent and selective inhibitor of the dopamine and norepinephrine transporters, which makes it a valuable tool for studying the role of these neurotransmitters in various neurological disorders. This compound is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, this compound also has some limitations. It has been shown to have some toxic effects on dopaminergic neurons, which can limit its use in certain experiments. This compound also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of 2-(1H-benzimidazol-2-ylthio)-N,N-dimethylethanamine. One area of research is the development of this compound analogs that have improved pharmacokinetic properties and reduced toxicity. Another area of research is the investigation of this compound's potential therapeutic properties in various neurological disorders. This compound has shown promise in the treatment of Parkinson's disease, depression, and addiction, and further studies are needed to confirm its efficacy and safety. Additionally, the role of this compound in the regulation of other neurotransmitters, such as serotonin and glutamate, should be further investigated.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-N,N-dimethylethanamine has been studied for its potential therapeutic properties in various neurological disorders such as Parkinson's disease, depression, and addiction. This compound has been shown to selectively inhibit the reuptake of dopamine and norepinephrine, two neurotransmitters that play a crucial role in the regulation of mood, motivation, and reward. This compound has also been shown to increase the release of dopamine and serotonin in the brain, which can have beneficial effects on cognitive function and mood.